Cas no 60-99-1 (Levomepromazine)

• Product Name: Levomepromazine
• CAS No: 60-99-1
• MF: C₁₉H₂₄N₂OS
• MW: 328.47166
• CID: 503753
• PubChem ID: 72287
• Update Time: 2025-06-15

Levomepromazine Chemical and Physical Properties

Names and Identifiers

• Methotrimeprazine
• Levomeprazine
• (-)-10-(3-[DIMETHYLAMINO]-2-METHYLPROPYL)-2-METHOXY-PHENOTHIAZINE MALEATE SALT
• (R)-Methotrimeprazine
• 10H-Phenothiazine-10-propanamine,2-methoxy-N,N,b-trimethyl-,(bR)-
• METHOTRIMEPRAZINE, USP STANDARD
• Methotrimeprazine-d3 maleate
• dedoran
• Levomepromazine
• milezin
• Nirvan
• nomizan
• rp7044
• XP 03
• (−)-10-(3-[Dimethylamino]-2-methylpropyl)-2-methoxyphenothiazine
• Levomepromazina (INN-Spanish)
• NSC 226516
• BPBio1_001028
• BRD-K35559145-050-08-5
• Hirnamin
• Nozinan
• Levomepromazina
• Nosinan
• CL 39743
• Methoxytrimeprazine
• SPBio_002873
• RP 7044
• METHOTRIMEPRAZINE (USP-RS)
• Q417204
• Levomepromazinum
• LEVOMEPROMAZINE [ORANGE BOOK]
• 9G0LAW7ATQ
• D00403
• SK&F-5116
• SKF 5116
• Levomepromazinum [INN-Latin]
• BSPBio_000934
• XP03
• LEVOMEPROMAZINE [INN]
• LEVOMEPROMAZINE [USAN]
• LEVOMEPROMAZINE [MI]
• METHOTRIMEPRAZINE [USP MONOGRAPH]
• Prestwick1_000797
• EINECS 200-495-5
• HY-B1693
• G12787
• Neozine
• LEVOPROME (TN)
• METHOTRIMEPRAZINE [VANDF]
• AB00514679
• 7044 R.P.
• RP-7044
• DB01403
• DTXSID1023289
• Bayer 1213
• CL 53212
• LEVOMEPROMAZINE [MART.]
• BDBM50418049
• Prestwick3_000797
• NCGC00179370-05
• NCGC00179370-02
• Levomepromazina [INN-Spanish]
• Methotrimeprazine (USP)
• Levomepromazin
• Mepromazine
• CS-0013678
• Levomeprazin
• Nozinane
• ()-Methotrimeprazine
• (2R)-3-(2-methoxyphenothiazin-10-yl)-N,N,2-trimethyl-propan-1-amine
• Nirnamine
• Methotrimeprazine [USP]
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, (betaR)-
• SK&F 5116
• NS00068163
• C07192
• (-)-(2R)-3-(2-Methoxy-10H-phenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine
• Sinogan-Debil
• NSC226516
• CL 36467
• Levomepromazine [USAN:INN:BAN:DCF]
• VRQVVMDWGGWHTJ-CQSZACIVSA-N
• (R)-(-)-2-Methoxy-N,N,beta-trimethyl-10H-phenothiazine-10-propanamine
• Arc-VI-C-5
• Levomethotrimeprazine
• METHOTRIMEPRAZINE (USP MONOGRAPH)
• CHEBI:6838
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,b-trimethyl-, (.beta.R)-
• 60-99-1
• Levomepromazine (USAN/INN)
• Prestwick2_000797
• Sinogan
• N05AA02
• CL-39743
• Levopromazine
• LEVOMEPROMAZINE [WHO-DD]
• (2R)-3-(2-methoxyphenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine
• LEVOMEPROMAZINE (MART.)
• BRD-K35559145-001-01-3
• Phenothiazine, 10-(3-(dimethylamino)-2-methylpropyl)-2-methoxy-, (-)-
• Levoprome
• Tisercin
• NSC-226516
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, (R)-
• Levotomin
• 2-Methoxytrimeprazine
• AKOS040741946
• Levomepromazinum (INN-Latin)
• CHEMBL1764
• (2R)-3-(2-methoxy-10H-phenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine
• METHOTRIMEPRAZINE [USP-RS]
• SCHEMBL25462
• Levopromethazine
• GTPL7603
• [(2R)-3-(2-METHOXY-10H-PHENOTHIAZIN-10-YL)-2-METHYLPROPYL]DIMETHYLAMINE
• CL-36467
• (-)-10-(3-(Dimethylamino)-2-methylpropyl)-2-methoxyphenothiazine
• NCGC00179370-01
• XP-03
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, (-)-
• Nocinan
• Prestwick0_000797
• EN300-18568106
• Veractil
• UNII-9G0LAW7ATQ
• Levopromazioni
• Hirnamine
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,.beta.-trimethyl-, (.beta.R)-

• Inchi： InChI=1S/C19H24N2OS/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-10-9-15(22-4)11-17(19)21/h5-11,14H,12-13H2,1-4H3/t14-/m1/s1
• InChI Key： VRQVVMDWGGWHTJ-CQSZACIVSA-N
• SMILES： C[C@H](CN(C)C)CN1C2=CC=CC=C2SC3=C1C=C(C=C3)OC

Computed Properties

• Exact Mass: 328.16100
• Monoisotopic Mass: 328.160934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41

Experimental Properties

• Density: 1.0897 (rough estimate)
• Melting Point: 117°C
• Boiling Point: 468.0±45.0 °C at 760 mmHg
• Flash Point: 236.8±28.7 °C
• Refractive Index: 1.5950 (estimate)
• PSA: 41.01000
• LogP: 4.56060
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Levomepromazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3249
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：SO6125000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Levomepromazine

Levomepromazine and CAS No 60-99-1: A Comprehensive Overview in Modern Pharmaceutical Research

Levomepromazine, chemically known by the CAS number CAS No 60-99-1, is a significant compound in the realm of pharmaceutical chemistry. This compound, a derivative of phenothiazine, has garnered considerable attention due to its multifaceted applications in both clinical and experimental settings. The molecular structure of Levomepromazine (C21H23N2S·HCl) imparts unique pharmacological properties that make it a valuable tool in the study of central nervous system disorders.

The pharmacological profile of Levomepromazine is characterized by its potent antipsychotic and antiemetic effects. These properties are primarily attributed to its ability to block dopamine receptors in the brain, which is a mechanism central to its therapeutic efficacy. Recent studies have highlighted the compound's potential in managing symptoms associated with schizophrenia and other psychotic disorders. The use of Levomepromazine in these conditions has been further refined through clinical trials that have demonstrated its efficacy in reducing positive and negative symptoms.

In addition to its antipsychotic properties, Levomepromazine has shown promise in the treatment of nausea and vomiting. This effect is particularly relevant in the context of chemotherapy-induced nausea, where traditional antiemetics may not always be effective. The molecular interactions that underpin this antiemetic action are being actively investigated, with the aim of developing more targeted therapies.

The synthesis and characterization of CAS No 60-99-1 have been subjects of extensive research. The process involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound. These methodologies are crucial for ensuring that the final product meets the stringent standards required for pharmaceutical applications.

The role of computational chemistry in understanding the behavior of Levomepromazine cannot be overstated. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have not only enhanced our understanding of its mechanism of action but also paved the way for the design of novel derivatives with improved therapeutic profiles.

Recent advancements in drug delivery systems have opened new avenues for the administration of Levomepromazine. Nanoparticle-based formulations, for instance, have shown potential in improving bioavailability and reducing side effects. These innovations are part of a broader effort to optimize therapeutic outcomes while minimizing adverse reactions.

The clinical significance of CAS No 60-99-1 extends beyond its primary applications. Research indicates that this compound may have neuroprotective properties, which could be exploited in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's. While further studies are needed to fully elucidate these effects, preliminary findings are encouraging and warrant continued investigation.

In conclusion, Levomepromazine, identified by its CAS number CAS No 60-99-1, remains a cornerstone in modern pharmaceutical research. Its diverse applications, from treating psychiatric disorders to managing nausea, underscore its importance in clinical practice. The ongoing exploration into its mechanisms of action and novel delivery systems ensures that this compound will continue to play a pivotal role in future therapeutic strategies.